Cas no 105807-83-8 (7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

105807-83-8 structure
Product Name:7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:105807-83-8
Molecular Formula:C10H12N2O2
Molecular Weight:192.2145
MDL:MFCD11048439
CID:98443
PubChem ID:13665546
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Properties
Names and Identifiers
-
- 7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
- 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-2,2-dimethyl-
- 6-Amino-2,2-Dimethyl-2H-Benzo[B][1,4]Oxazin-3(4H)-One
- 7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one
- 7-amino-2,2-dimethyl-4H-1,4-benzoxazin-3-one
- 7-Amino-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one
- 7-amino-2,2-dimethyl-2H-1,4-benzoxazin-3(4H)-one
- 7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)
- 7-AMINO-2,2-DIMETHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
- UXMAGPQBCODAEJ-UHFFFAOYSA-N
- FCH887741
- AB63037
- B
- FT-0654235
- DS-10697
- 105807-83-8
- 7-amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
- 7-AMINO-2,2-DIMETHYL-2H-BENZO[1,4]OXAZIN-3(4H)-ONE
- SCHEMBL755992
- 7-Amino-2 pound not2-dimethyl-2H-benzo[b][1 pound not4]oxazin-3(4H)-one
- MFCD11048439
- CS-0028251
- A2006
- DTXSID00546175
- SY065549
- 7-AMINO-2,2-DIMETHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE
- AKOS006307874
- Ethyl3-oxo-3-(2,3,4-trichlorophenyl)propanoate
- J-518214
- 2H-1,4-BENZOXAZIN-3(4H)-ONE, 7-AMINO-2,2-DIMETHYL-
- ALBB-018376
- DB-012329
-
- MDL: MFCD11048439
- InChIKey: UXMAGPQBCODAEJ-UHFFFAOYSA-N
- Inchi: 1S/C10H12N2O2/c1-10(2)9(13)12-7-4-3-6(11)5-8(7)14-10/h3-5H,11H2,1-2H3,(H,12,13)
- SMILES: O1C2C([H])=C(C([H])=C([H])C=2N([H])C(C1(C([H])([H])[H])C([H])([H])[H])=O)N([H])[H]
Computed Properties
- Exact Mass: 192.09000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 192.089877630g/mol
- Heavy Atom Count: 14
- Complexity: 253
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 64.4
Experimental Properties
- LogP: 2.09750
- PSA: 64.35000
- Refractive Index: 1.567
- Boiling Point: 401.0±45.0 °C at 760 mmHg
- Melting Point: No data available
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 196.3±28.7 °C
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information
- Safety Instruction: H303+H313+H333
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Signal Word:warning
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P008SCB-250mg |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 250mg |
$10.00 | 2025-02-24 | |
A2B Chem LLC | AE09179-250mg |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 250mg |
$10.00 | 2024-04-20 | |
Aaron | AR008SKN-100mg |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 100mg |
$5.00 | 2025-01-23 | |
abcr | AB410872-250mg |
7-Amino-2,2-dimethyl-2H-1,4-benzoxazin-3(4H)-one; . |
105807-83-8 | 250mg |
€83.40 | |||
Advanced ChemBlocks | A-573-5g |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 95% | 5g |
$195 | ||
Alichem | A019064739-5g |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 5g |
$213.91 | 2023-09-04 | |
Ambeed | A167186-100mg |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 100mg |
$8.0 | ||
Apollo Scientific | OR321360-1g |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 97% | 1g |
£58.00 | 2025-02-20 | |
Chemenu | CM152469-5g |
7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 5g |
$252 | ||
eNovation Chemicals LLC | Y0981503-25g |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 95% | 25g |
$720 | 2022-05-24 |
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:105807-83-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature
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Yuka Kobayashi,Jean-Baptiste Vaney,Takao Mori,Yoshitaka Matsushita,Takeshi Terauchi,Yoshihiko Takeda,Shinjiro Yagyu Mol. Syst. Des. Eng., 2017,2, 653-658
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Yan Cao,Roya Ahmadi,Mohammad Reza Poor Heravi,Abdol Ghaffar Ebadi,Esmail Vessally RSC Adv., 2021,11, 39593-39606
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John Berezney,Bernard Hishamunda,Radhika Subramanian,Johnson Chung,Jeff Gelles Soft Matter, 2022,18, 1825-1835
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Javier González-Platas,Ulises R. Rodríguez-Mendoza,José Ignacio Martínez,Ocon Pilar,Vanesa Fernández-Moreira,Rubén D. Costa,Julio Fernández-Cestau J. Mater. Chem. C, 2020,8, 1448-1458
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6. Back matter
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Zhe Zhuang,Chen-Long Li,Yu Xiang,Yu-Hao Wang,Zhi-Xiang Yu Chem. Commun., 2017,53, 2158-2161
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Shujian Sun,Peisen Liao,Lihua Zeng,Lanqi He,Jianyong Zhang RSC Adv., 2020,10, 14778-14784
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Ubong Eduok,Enyinnaya Ohaeri,Jerzy Szpunar Mater. Adv., 2021,2, 1621-1634
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Baojuan Xi,Zhenyu Feng,Xiaojian Ma,Junhao Zhang,Shenglin Xiong Inorg. Chem. Front., 2018,5, 962-963
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:105807-83-8)7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Purity:99%
Quantity:25g
Price($):406.0